Cas no 1027823-65-9 (1,3-Dihydroisobenzofuran-5-carbonitrile)

1,3-Dihydroisobenzofuran-5-carbonitrile Properties

Names and Identifiers

• SCHEMBL2809825
• 1,3-dihydroisobenzofuran-5-carbonitrile
• 1,3-dihydro-5-isobenzofuran carbonitrile
• 5-phthalan carbonitrile
• 1027823-65-9
• AT35675
• AKOS013054068
• ZLXJXAMSNFFEFG-UHFFFAOYSA-N
• +Expand

• InChIKey： ZLXJXAMSNFFEFG-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO/c10-4-7-1-2-8-5-11-6-9(8)3-7/h1-3H,5-6H2
• SMILES： O1CC2C=CC(C#N)=CC=2C1

Computed Properties

• Exact Mass: 145.052763847g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.052763847g/mol
• Heavy Atom Count: 11
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų